Cas no 124996-02-7 (1(2H)-Naphthalenone,3,4-dihydro-2-[(4-hydroxyphenyl)methylene]-, (2E)-)

• Product name: 1(2H)-Naphthalenone,3,4-dihydro-2-[(4-hydroxyphenyl)methylene]-, (2E)-
• CAS No: 124996-02-7
• MF: C₁₇H₁₄O₂
• MW: 250.29186
• CID: 203459
• PubChem ID: 5468147

1(2H)-Naphthalenone,3,4-dihydro-2-[(4-hydroxyphenyl)methylene]-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Naphthalenone,3,4-dihydro-2-[(4-hydroxyphenyl)methylene]-, (2E)-
• (E)-3,4-Dihydro-2-((4-hydroxyphenyl)methylene)-1(2H)-naphthalenone
• (2E)-2-[(4-hydroxyphenyl)methylidene]-3,4-dihydronaphthalen-1(2H)-one
• 1(2H)-Naphthalenone, 3,4-dihydro-2-((4-hydroxyphenyl)methylene)-, (E)-
• NSC665348
• (2E)-2-[(4-hydroxyphenyl)methylidene]-3,4-dihydronaphthalen-1-one
• 3,4-dihydro-2-((4-hydroxyphenyl)methylene)-1(2h)-naphthalenone
• 2-(4-Hydroxybenzylidene)-3,4-dihydro-1(2H)-naphthalenone
• SCHEMBL21169395
• CHEMBL1965529
• (2E)-2-[(4-hydroxyphenyl)methylene]tetralin-1-one
• NSC-665348
• (e)-2-(4'-hydroxybenzylidene)-1-tetralone
• 124996-02-7

• Inchi： InChI=1S/C17H14O2/c18-15-9-5-12(6-10-15)11-14-8-7-13-3-1-2-4-16(13)17(14)19/h1-6,9-11,18H,7-8H2/b14-11+
• InChI Key： SRJMKMQJTLCMRQ-SDNWHVSQSA-N
• SMILES： OC1C=CC(/C=C2\CCC3=CC=CC=C3C\2=O)=CC=1

Computed Properties

• Exact Mass: 250.09938
• Monoisotopic Mass: 250.09938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 3.7

Experimental Properties

• Density: 1.257
• Boiling Point: 445.3°Cat760mmHg
• Flash Point: 189.8°C
• Refractive Index: 1.685